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Compound of Interest

Compound Name: 2-(4-Biphenyl)ethylamine

Cat. No.: B093827 Get Quote

Application Notes and Protocols for 2-(4-
Biphenyl)ethylamine
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling, storage,

and use of 2-(4-Biphenyl)ethylamine. The information is intended to guide laboratory

personnel in minimizing risks and employing this chemical compound in a safe and effective

manner.

Chemical and Physical Properties
2-(4-Biphenyl)ethylamine is a primary amine with a biphenyl moiety. Its properties make it a

useful building block in organic synthesis and medicinal chemistry.
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Property Value Reference

CAS Number 17027-51-9 [1]

Molecular Formula C₁₄H₁₅N [1]

Molecular Weight 197.28 g/mol [1]

Appearance White to off-white solid/powder [1]

Melting Point 50-54 °C [1]

Boiling Point Not available

Solubility
Soluble in water, ethanol, and

chloroform; insoluble in ether.

pKa (Predicted) 9.81 ± 0.10 [2]

Safety and Hazard Information
2-(4-Biphenyl)ethylamine is classified as an irritant. Appropriate personal protective

equipment (PPE) and handling procedures are essential to ensure laboratory safety.

GHS Hazard Classification
Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

Eye Irritation 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Source:[3]

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling this compound. The following PPE is

recommended:
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Protection Type Specification

Eye/Face Protection
Safety glasses with side-shields or chemical

goggles.

Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber),

lab coat.

Respiratory Protection

Use in a well-ventilated area or with a fume

hood. If dusts are generated, a NIOSH-

approved respirator with a particulate filter may

be necessary.

Toxicology Data (Estimated)
No specific LD50 data is available for 2-(4-Biphenyl)ethylamine. The following table provides

acute toxicity data for the related compound, phenethylamine, in mice, which may serve as a

conservative estimate of potential toxicity.

Compound Route LD50 (mg/kg) Species Reference

Phenethylamine Intraperitoneal 125-200 Mouse [4]

Phenethylamine Oral 325 Mouse [4]

Note: This data is for a structurally related compound and should be used for estimation

purposes only. All necessary safety precautions should be taken when handling 2-(4-
Biphenyl)ethylamine.

Storage and Handling Procedures
Proper storage and handling are crucial for maintaining the stability and integrity of 2-(4-
Biphenyl)ethylamine.
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Procedure Recommendation

Storage

Store in a tightly closed container in a cool, dry,

and well-ventilated area away from incompatible

substances. Recommended storage

temperature is between 10°C and 25°C.

Handling

Avoid contact with skin, eyes, and clothing.

Avoid breathing dust. Wash thoroughly after

handling.

Incompatibilities
Strong oxidizing agents, acids, and acid

chlorides.

Experimental Protocol: Synthesis of N-(2-(4-
biphenyl)ethyl)acetamide
This protocol details the N-acetylation of 2-(4-Biphenyl)ethylamine to form N-(2-(4-

biphenyl)ethyl)acetamide, a derivative with potential biological activity.[5][6]

Materials and Reagents
2-(4-Biphenyl)ethylamine

Acetic anhydride

Triethylamine (or another suitable base)

Dichloromethane (DCM) or other suitable aprotic solvent

Saturated aqueous sodium bicarbonate solution

Brine (saturated aqueous sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Silica gel for column chromatography
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Ethyl acetate and hexanes for chromatography

Equipment
Round-bottom flask

Magnetic stirrer and stir bar

Ice bath

Separatory funnel

Rotary evaporator

Glassware for column chromatography

NMR spectrometer and/or mass spectrometer for product characterization

Procedure
Reaction Setup: In a clean, dry round-bottom flask, dissolve 2-(4-Biphenyl)ethylamine (1.0

eq) in dichloromethane. Place the flask in an ice bath and stir the solution.

Addition of Reagents: To the cooled solution, add triethylamine (1.2 eq) followed by the

dropwise addition of acetic anhydride (1.1 eq).

Reaction: Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or

until the reaction is complete as monitored by Thin Layer Chromatography (TLC).

Work-up:

Quench the reaction by slowly adding saturated aqueous sodium bicarbonate solution.

Transfer the mixture to a separatory funnel and separate the organic layer.

Wash the organic layer sequentially with water and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.
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Filter the drying agent and concentrate the filtrate using a rotary evaporator to obtain the

crude product.

Purification: Purify the crude N-(2-(4-biphenyl)ethyl)acetamide by silica gel column

chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate in

hexanes).

Characterization: Confirm the structure and purity of the final product using techniques such

as ¹H NMR, ¹³C NMR, and mass spectrometry.

Visualizations
Workflow for Safe Handling and Synthesis
The following diagram illustrates the logical workflow from initial risk assessment to the final

synthesized product, emphasizing safety at each step.
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Workflow for Synthesis of N-(2-(4-biphenyl)ethyl)acetamide

Preparation and Safety Assessment

Synthesis

Work-up and Purification

Analysis and Storage

Conduct Risk Assessment

Don Personal Protective Equipment

Prepare Reagents and Glassware

Perform N-acetylation Reaction

Monitor Reaction Progress (TLC)

Aqueous Work-up

Upon Completion

Column Chromatography

Characterize Product (NMR, MS)

Store Product Appropriately

Click to download full resolution via product page

Caption: Workflow for the synthesis of N-(2-(4-biphenyl)ethyl)acetamide.
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Logical Relationship for Safe Handling
This diagram outlines the key considerations for the safe handling of 2-(4-
Biphenyl)ethylamine.

Safe Handling Procedures for 2-(4-Biphenyl)ethylamine
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Caption: Key considerations for handling 2-(4-Biphenyl)ethylamine safely.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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